Cas no 1935936-02-9 (3-amino-2-methyl-4-nitrobenzoic acid)

• Product Name: 3-amino-2-methyl-4-nitrobenzoic acid
• CAS No: 1935936-02-9
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5246452
• Update Time: 2025-10-16

3-amino-2-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-methyl-4-nitro-
• 3-amino-2-methyl-4-nitrobenzoic acid

• Inchi： 1S/C8H8N2O4/c1-4-5(8(11)12)2-3-6(7(4)9)10(13)14/h2-3H,9H2,1H3,(H,11,12)
• InChI Key： BJHYPVHIWFEDPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C([N+]([O-])=O)C(N)=C1C

Additional information on 3-amino-2-methyl-4-nitrobenzoic acid

3-Amino-2-Methyl-4-Nitrobenzoic Acid (CAS No. 1935936-02-9): An Overview and Recent Advances

3-Amino-2-methyl-4-nitrobenzoic acid (CAS No. 1935936-02-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its aromatic ring with specific functional groups, holds potential applications in various areas, including drug development, materials science, and analytical chemistry.

The molecular formula of 3-amino-2-methyl-4-nitrobenzoic acid is C₈H₈N₂O₄, and its molecular weight is 196.16 g/mol. The compound features a benzene ring substituted with an amino group (-NH₂) at the 3-position, a methyl group (-CH₃) at the 2-position, and a nitro group (-NO₂) at the 4-position. These functional groups confer distinct chemical properties to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, 3-amino-2-methyl-4-nitrobenzoic acid has been the subject of numerous studies due to its potential as a building block for more complex molecules. One of the key areas of interest is its use in the synthesis of pharmaceuticals. The presence of the amino and nitro groups allows for a wide range of chemical transformations, including reduction to form amino derivatives and coupling reactions to create more complex structures.

A notable application of 3-amino-2-methyl-4-nitrobenzoic acid is in the development of anti-inflammatory drugs. Research has shown that compounds derived from this structure can exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in the inflammatory response. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-2-methyl-4-nitrobenzoic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond pharmaceutical applications, 3-amino-2-methyl-4-nitrobenzoic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaics. Researchers have explored the use of this compound as a dopant or additive in organic semiconductors to enhance their performance. A recent study published in the Journal of Materials Chemistry C reported that incorporating 3-amino-2-methyl-4-nitrobenzoic acid-based dopants into organic solar cells significantly improved their efficiency and stability.

In analytical chemistry, 3-amino-2-methyl-4-nitrobenzoic acid serves as a valuable reagent for various analytical techniques. Its strong absorbance in the UV-visible region and its ability to form stable complexes with metal ions make it useful for spectrophotometric and chromatographic analyses. A study published in the Analytical Chemistry journal highlighted the use of this compound as a derivatizing agent for enhancing the detection sensitivity of certain analytes.

The synthesis of 3-amino-2-methyl-4-nitrobenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 3-amino-2-methylbenzoic acid followed by further functionalization steps. Another approach involves starting from commercially available precursors and using multi-step synthetic sequences to introduce the desired functional groups. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing waste and improving overall efficiency.

In conclusion, 3-amino-2-methyl-4-nitrobenzoic acid (CAS No. 1935936-02-9) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an important molecule for both fundamental research and practical applications. As ongoing research continues to uncover new properties and uses, this compound is likely to play an increasingly significant role in advancing various fields of science and technology.